molecular formula C9H16N4 B15267899 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine

1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine

Cat. No.: B15267899
M. Wt: 180.25 g/mol
InChI Key: UVAPMCRIMTZMMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine is a nitrogen-containing heterocyclic compound featuring a pyrrolidine backbone substituted with a methyl group at position 1, a 1-methylpyrazole moiety at position 2, and an amine group at position 3. Its molecular formula is C₁₀H₁₇N₄, with a molecular weight of 193.27 g/mol.

Properties

Molecular Formula

C9H16N4

Molecular Weight

180.25 g/mol

IUPAC Name

1-methyl-2-(2-methylpyrazol-3-yl)pyrrolidin-3-amine

InChI

InChI=1S/C9H16N4/c1-12-6-4-7(10)9(12)8-3-5-11-13(8)2/h3,5,7,9H,4,6,10H2,1-2H3

InChI Key

UVAPMCRIMTZMMK-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(C1C2=CC=NN2C)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine typically involves the reaction of a substituted aniline with chloroacetyl chloride in the presence of triethylamine and dichloromethane under an ice-water bath . This reaction forms an intermediate which is further reacted with other reagents to yield the desired compound.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. standard organic synthesis techniques involving controlled reaction conditions and purification steps are likely employed.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine can undergo various types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include chloroacetyl chloride, triethylamine, and dichloromethane . Reaction conditions often involve low temperatures and controlled environments to ensure the desired product is obtained.

Major Products Formed

The major products formed from reactions involving 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine depend on the specific reaction conditions and reagents used. For example, nucleophilic substitution reactions can yield various substituted pyrazole derivatives .

Mechanism of Action

The mechanism of action of 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine involves its interaction with specific molecular targets. For example, it has been shown to inhibit certain enzymes by binding to their active sites, thereby modulating their activity . The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares structural features, molecular properties, and functional attributes of 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine with analogous compounds:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Structural Features Functional Groups Hydrogen Bonding Potential
1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine C₁₀H₁₇N₄ 193.27 Pyrrolidine ring, pyrazole, primary amine Amine (donor), pyrazole N (acceptor) Moderate
N-Ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine C₁₂H₁₆N₄ 216.28 Pyridine ring, ethylamine substituent Pyridine N (acceptor), amine (donor) High (due to pyridine)
Methyl({[1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-yl]methyl})amine C₁₂H₂₂N₄ 222.33 Piperidine ring, extended alkyl chain Amine (donor), pyrazole N (acceptor) Moderate
trans-4-Amino-1-methyl-5-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-2-one C₁₀H₁₅N₄O 207.25 Pyrrolidinone (lactam), ketone group Amine (donor), lactam (acceptor) High (lactam enhances H-bonding)
5-Amino-3-methyl-1-phenylpyrazole C₁₀H₁₁N₃ 173.22 Phenyl substituent, no pyrrolidine ring Amine (donor), pyrazole N (acceptor) Low (hydrophobic phenyl)

Key Observations:

Ring Size and Flexibility: The pyrrolidine (5-membered) and piperidine (6-membered) rings differ in conformational flexibility and steric effects. Piperidine derivatives (e.g., ) may exhibit enhanced solubility due to reduced ring strain compared to pyrrolidine. The lactam in trans-4-amino-1-methyl-5-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-2-one introduces rigidity and hydrogen-bonding capacity .

Phenyl groups (e.g., 5-amino-3-methyl-1-phenylpyrazole ) increase hydrophobicity, which may reduce aqueous solubility but improve membrane permeability.

The primary amine in 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine serves as a strong donor, while its pyrazole acts as a weak acceptor .

Synthetic Accessibility :

  • Pyrazole-containing compounds (e.g., ) are often synthesized via cyclocondensation or Suzuki coupling, whereas pyrrolidine/piperidine derivatives may require ring-closing metathesis or reductive amination .

Safety and Solubility :

  • Dihydrochloride salts (e.g., (R)-1-(4-nitrobenzyl)pyrrolidin-3-amine dihydrochloride ) improve solubility but may introduce handling hazards.
  • Larger molecular weights (e.g., C₁₂H₂₂N₄ in ) correlate with reduced solubility unless counterbalanced by polar groups.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.